Cas no 2287344-14-1 (tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate)

• Product Name: tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate
• CAS No: 2287344-14-1
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 5804766
• PubChem ID: 44549530
• Update Time: 2025-07-19

tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2287344-14-1
• tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate
• EN300-6491485

• Inchi： 1S/C15H18N2O4S/c1-15(2,3)21-14(18)17-12-6-4-11-9-13(22(16,19)20)7-5-10(11)8-12/h4-9H,1-3H3,(H,17,18)(H2,16,19,20)
• InChI Key： WPYWNEXTEQWCMQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 322.09872823g/mol
• Monoisotopic Mass: 322.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate

Introduction to Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate (CAS No. 2287344-14-1)

Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate, with the chemical formula C₁₄H₁₇NO₄S, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2287344-14-1, is a derivative of naphthalene and features a carbamate functional group attached to a tert-butyl moiety. The presence of a sulfamoyl group at the 6-position of the naphthalene ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structure of Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate consists of a naphthalene core substituted with a sulfamoyl group at the 6-position and a carbamate group at the 2-position. The tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of the compound in various chemical transformations. This structural feature makes it particularly useful in organic synthesis, where control over reaction pathways is crucial.

In recent years, Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate has been explored for its potential applications in drug discovery and development. Its unique structural motifs have made it a candidate for designing novel bioactive molecules. Specifically, the sulfamoyl group can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. This property has been leveraged in the design of inhibitors targeting various therapeutic areas.

One of the most promising applications of Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate is in the development of small-molecule inhibitors for kinases, which are key enzymes involved in signal transduction pathways and are often implicated in cancer and inflammatory diseases. The naphthalene scaffold provides a rigid framework that can be optimized for binding to specific pockets on the kinase active site. Additionally, the sulfamoyl group can form hydrogen bonds with polar residues in the enzyme, enhancing binding affinity.

Recent studies have demonstrated that derivatives of Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate exhibit inhibitory activity against various kinases, including tyrosine kinases and serine/threonine kinases. For instance, modifications to the carbamate group have been shown to improve solubility and metabolic stability, making these compounds more suitable for in vivo applications. Furthermore, computational studies have been employed to model the interactions between these compounds and their target enzymes, providing insights into structure-activity relationships.

The synthesis of Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the sulfonation of naphthalene to introduce the sulfamoyl group at the 6-position, followed by carbamylation using a tert-butyl carbamate source. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to enhance selectivity and efficiency in these transformations.

In addition to its role as an intermediate in drug development, Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate has been investigated for its potential use in materials science. Its ability to form stable complexes with metal ions has led to explorations in coordination chemistry and catalysis. These complexes can exhibit unique properties that make them useful in applications such as sensors and catalysts for organic transformations.

The future prospects of Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate are vast, with ongoing research focusing on expanding its utility across multiple domains. Innovations in synthetic methodologies are expected to further streamline its production, making it more accessible for industrial applications. Moreover, collaborations between academia and industry are likely to drive new discoveries and applications for this versatile compound.

In conclusion, Tert-butyl N-(6-sulfamoylnaphthalen-2-yl)carbamate (CAS No. 2287344-14-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on drug discovery. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.